3-Isoquinolinecarboxylic acid,1,2,3,4-tetrahydro-6-hydroxy-,hydrochloride

• Molecular Formula: C10H12ClNO3
• Molecular Weight: 229.66 g/mol
• IUPAC Name: 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C10H11NO3.ClH/c12-8-2-1-6-5-11-9(10(13)14)4-7(6)3-8;/h1-3,9,11-12H,4-5H2,(H,13,14);1H
• InChI Key: KHXZJERQGNJTKZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(NCC2=C1C=C(C=C2)O)C(=O)O.Cl

Description

3-Isoquinolinecarboxylic acid,1,2,3,4-tetrahydro-6-hydroxy-,hydrochloride is a useful research compound. Its molecular formula is C10H12ClNO3 and its molecular weight is 229.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 100.0 g of 3-hydroxyphenylalanine in 820 ml of 5% hydrochloric acid were added 78 ml of formaldehyde (37% in water). The reaction mixture was heated at 90°-95° C. (external bath temperature) for 45 minutes. The mixture was cooled and concentrated in vacuo. Five hundred milliliters of ethanol were added and the mixture was again concentrated in vacuo, affording 115 g of the title intermediate as a pale white solid, used without purification in the next step.